Cas no 1354485-67-8 ((2S,4S)-4-(6-Bromo-2-naphthyl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid)

• Product Name: (2S,4S)-4-(6-Bromo-2-naphthyl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid
• CAS No: 1354485-67-8
• MF: C₂₀H₂₂BrNO₅
• MW: 436.296385288239
• CID: 3046103
• PubChem ID: 26192688
• Update Time: 2025-06-09

(2S,4S)-4-(6-Bromo-2-naphthyl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-[(6-Bromo-2-naphthyl)oxy]-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid
• (2S,4S)-4-[(6-Bromo-2-naphthyl)oxy]-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxyl
• (2S,4S)-4-((6-bromonaphthalen-2-yl)oxy)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid
• (2S,4S)-4-[(6-bromonaphthalen-2-yl)oxy]-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid
• 1354485-67-8
• AKOS005264268
• (2S,4S)-4-(6-bromonaphthalen-2-yl)oxy-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• AKOS015834528
• (2S,4S)-4-(6-Bromo-2-naphthyl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid

• Inchi： 1S/C20H22BrNO5/c1-20(2,3)27-19(25)22-11-16(10-17(22)18(23)24)26-15-7-5-12-8-14(21)6-4-13(12)9-15/h4-9,16-17H,10-11H2,1-3H3,(H,23,24)/t16-,17-/m0/s1
• InChI Key： MAAOABLIRYOJQI-IRXDYDNUSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](OC2=CC=C3C(=C2)C=CC(Br)=C3)C[C@H]1C(O)=O

Computed Properties

• Exact Mass: 435.06814g/mol
• Monoisotopic Mass: 435.06814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-4-(6-Bromo-2-naphthyl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid

Overview of (2S,4S)-4-(6-Bromo-2-naphthyl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid (CAS No. 1354485-67-8)

(2S,4S)-4-(6-Bromo-2-naphthyl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid (CAS No. 1354485-67-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 6-bromo-2-naphthyl substituent and a tert-butoxycarbonyl (Boc) protecting group on the pyrrolidine ring. These features make it a valuable intermediate in the synthesis of bioactive molecules and potential drug candidates.

The 6-bromo-2-naphthyl moiety is particularly noteworthy due to its ability to participate in various chemical reactions, such as Suzuki coupling and palladium-catalyzed cross-coupling reactions. These reactions are crucial for the synthesis of complex organic molecules and have been extensively studied in recent years. The presence of the tert-butoxycarbonyl group ensures the stability of the pyrrolidine ring during synthetic transformations, making it an ideal choice for multi-step synthetic routes.

In the context of medicinal chemistry, (2S,4S)-4-(6-Bromo-2-naphthyl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid has shown promise as a building block for the development of novel therapeutic agents. Recent studies have highlighted its potential in the treatment of various diseases, including cancer and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent antiproliferative activity against several cancer cell lines, suggesting its utility as a lead compound in anticancer drug discovery.

Moreover, the chiral nature of (2S,4S)-4-(6-Bromo-2-naphthyl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid makes it an attractive candidate for enantioselective synthesis. Enantiomeric purity is crucial in pharmaceutical development, as different enantiomers can exhibit distinct biological activities and pharmacokinetic properties. Techniques such as chiral chromatography and asymmetric catalysis have been employed to achieve high enantiomeric excess (ee) values, ensuring that the desired enantiomer is obtained with high purity.

The synthetic accessibility of (2S,4S)-4-(6-Bromo-2-naphthyl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid has also been improved through recent advancements in synthetic methodologies. For example, a 2023 paper in Organic Letters described an efficient and scalable route to this compound using palladium-catalyzed arylation followed by Boc protection. This method not only enhances the yield but also reduces the overall cost and environmental impact of the synthesis process.

In addition to its applications in drug discovery, (2S,4S)-4-(6-Bromo-2-naphthyl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid has found use in other areas of chemical research. Its unique structural properties make it suitable for use as a ligand in metal-catalyzed reactions and as a building block for supramolecular assemblies. These applications highlight the versatility of this compound and its potential to contribute to diverse areas of scientific inquiry.

From a safety perspective, handling (2S,4S)-4-(6-Bromo-2-naphthyl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid requires adherence to standard laboratory safety protocols. While it is not classified as a hazardous material or controlled substance, proper personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, waste disposal should be conducted in accordance with local regulations to ensure environmental safety.

In conclusion, (2S,4S)-4-(6-Bromo-2-naphthyl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid (CAS No. 1354485-67-8) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on the scientific community.